3-(6-Bromopyridin-3-yl)acrylic acid methyl ester

• Molecular Formula: C9H8BrNO2
• Molecular Weight: 242.07 g/mol
• IUPAC Name: methyl 3-(6-bromopyridin-3-yl)prop-2-enoate
• InChI: InChI=1S/C9H8BrNO2/c1-13-9(12)5-3-7-2-4-8(10)11-6-7/h2-6H,1H3
• InChI Key: YURUVQCOYDKFPM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C=CC1=CN=C(C=C1)Br

Description

3-(6-Bromopyridin-3-yl)acrylic acid methyl ester is a useful research compound. Its molecular formula is C9H8BrNO2 and its molecular weight is 242.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

20 g (59.8 mmol) of 2-(triphenylphosphoranylidene)acetic acid methyl ester were added, by portion, to a solution of 11.1 g (59.8 mmol) of 6-bromopyridine-3-carbaldehyde in anhydrous THF at 0° C. The mixture was stirred at 0° C. to room temperature for 4 h. The solvent was removed in vacuo and the residue was purified by chromatography (silica gel, cyclohexane/ethyl acetate 95:5) to give 13.1 g (90.4%) of the title compound (trans/cis ratio 95:5) as a white solid.

Synthesis routes and methods II

Procedure details

To 6-bromo-pyridine-3-carboxaldehyde (300 mg, 1.61 mmol) in toluene was added methyl(triphenylphosphoranylidene)acetate (647 mg, 1.94 mmol) and the solution was refluxed for 6 hrs. The reaction mixture was diluted with EtOAc and then washed three times with H2O, brine, dried. Na2SO4, filtered and concentrated under reduced pressure. The obtained residue was column-chromatographed to yield 3-(6-bromo-pyridin-3-yl)-acrylic acid methyl ester (380 mg, 97%).